Cas no 93236-67-0 (3-Butylidene-7-hydroxyphthalide)

93236-67-0 structure
Product name:3-Butylidene-7-hydroxyphthalide
3-Butylidene-7-hydroxyphthalide Chemical and Physical Properties
Names and Identifiers
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- 3-[(Z)-Butylidene]-7-hydroxy-1(3H)-isobenzofuranone
- (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1(3H)-one
- (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1-one
- Q27105462
- (Z)-3-butylidene-7-hydroxyphthalide
- (3Z)-3-butylidene-7-hydroxyisobenzofuran-1(3H)-one
- 7-hydroxy-3-butylidenephthalide
- SCHEMBL11967649
- 3-Butylidene-7-hydroxyphthalide
- SCHEMBL3751329
- 1(3H)-Isobenzofuranone, 3-butylidene-7-hydroxy-, (3Z)-
- CHEBI:1458
- DTXSID301025422
- C09921
- senkyunolide B
- 93236-67-0
- (Z)-3-Butylidene-7-hydroxyisobenzofuran-1(3H)-one
- (3Z)-3-Butylidene-7-hydroxy-1(3H)-isobenzofuranone; Senkyunolide B
-
- Inchi: InChI=1S/C12H12O3/c1-2-3-7-10-8-5-4-6-9(13)11(8)12(14)15-10/h4-7,13H,2-3H2,1H3/b10-7-
- InChI Key: XLFDJKJEYMKLJX-YFHOEESVSA-N
- SMILES: CCCC=C1C2=C(C(=CC=C2)O)C(=O)O1
Computed Properties
- Exact Mass: 204.079
- Monoisotopic Mass: 204.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.319
- Boiling Point: 375.3°C at 760 mmHg
- Flash Point: 165.5°C
- Refractive Index: 1.666
3-Butylidene-7-hydroxyphthalide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B789295-100mg |
3-Butylidene-7-hydroxyphthalide |
93236-67-0 | 100mg |
$ 1662.00 | 2023-09-08 | ||
TRC | B789295-50mg |
3-Butylidene-7-hydroxyphthalide |
93236-67-0 | 50mg |
$ 902.00 | 2023-09-08 | ||
TRC | B789295-10mg |
3-Butylidene-7-hydroxyphthalide |
93236-67-0 | 10mg |
$ 213.00 | 2023-09-08 |
3-Butylidene-7-hydroxyphthalide Related Literature
-
Hongling Yan,Yinlin Zhou,Fei Tang,Chengjiu Wang,Jing Wu,Changjiang Hu,Xiaofang Xie,Cheng Peng,Yuzhu Tan Food Funct. 2022 13 1092
-
Feng-Ming Tian,Jian Yi,Yan Tang,Bo-Wei Chen,Hong-Ping Long,Ying-Fei Liu,Yin Ou-yang,Wen-Jiang Zhang,Rong-Mei Tang,Bai-Yan Liu Food Funct. 2023 14 3686
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93236-67-0)Senkyunolide B

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry